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Compound of Interest

Compound Name: Brepocitinib P-Tosylate

Cat. No.: B15612361 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Brepocitinib P-Tosylate was not located

during the search. The following guidance is based on general best practices for handling

potent pharmaceutical compounds in a research laboratory setting and information from SDSs

of structurally related compounds. Researchers should always consult their institution's safety

office and perform a risk assessment before handling any new compound.

Brepocitinib P-Tosylate is a potent Janus kinase 1 (JAK1) and tyrosine kinase 2 (TYK2)

inhibitor. As with any potent, biologically active compound, careful handling is necessary to

minimize exposure and ensure a safe laboratory environment. The following provides essential

safety information, operational plans, and disposal guidance for researchers, scientists, and

drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize

exposure to Brepocitinib P-Tosylate, which is typically a powdered substance. The required

level of PPE depends on the specific laboratory activity and the potential for generating dust or

aerosols.[1][2][3]
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Activity Risk
Level

Eye Protection
Hand
Protection

Respiratory
Protection

Body
Protection

Low-Risk

Activities (e.g.,

handling sealed

containers, visual

inspection)

Safety glasses

with side shields

Single pair of

nitrile gloves

Not generally

required
Lab coat

Medium-Risk

Activities (e.g.,

weighing,

preparing

solutions in a

chemical fume

hood or

ventilated

balance

enclosure)

Chemical safety

goggles

Double pair of

nitrile gloves

Not generally

required if

handled in a

certified chemical

fume hood

Lab coat

High-Risk

Activities (e.g.,

spill cleanup,

handling open

powders outside

of a ventilated

enclosure,

sonication)

Chemical safety

goggles and face

shield

Double pair of

nitrile gloves

NIOSH-approved

N95 or higher

respirator

Disposable gown

over lab coat,

shoe covers

Operational and Disposal Plans
Receiving and Storage: Upon receipt, visually inspect the container for any damage or leaks in

a well-ventilated area. Brepocitinib P-Tosylate should be stored in a tightly sealed container

in a cool, dry, and well-ventilated area, away from incompatible materials such as strong

oxidizing agents.

Weighing and Solution Preparation: All handling of powdered Brepocitinib P-Tosylate that

could generate dust must be performed in a certified chemical fume hood or a ventilated
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balance enclosure to prevent inhalation exposure. Use anti-static weigh paper or boats to

minimize dispersal of the powder. When preparing solutions, add the solvent to the powder

slowly to avoid splashing.

Disposal: All waste materials contaminated with Brepocitinib P-Tosylate, including empty

containers, disposable PPE, and cleaning materials, should be considered hazardous waste.[4]

Dispose of this waste in clearly labeled, sealed containers in accordance with local, state, and

federal regulations. Do not dispose of down the drain or in regular trash.

Spill Cleanup Protocol
In the event of a small spill of powdered Brepocitinib P-Tosylate, follow these steps to ensure

safe and effective cleanup:[4][5][6][7]

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Don Appropriate PPE: At a minimum, wear the PPE designated for high-risk activities,

including a NIOSH-approved respirator, chemical safety goggles, a face shield, a disposable

gown, and two pairs of nitrile gloves.

Contain the Spill: Gently cover the spill with absorbent pads or paper towels to prevent

further dispersal of the powder. If the spill is larger, create a dike around it with an inert

absorbent material.[8]

Clean the Spill:

Carefully place the absorbent material used to cover the spill into a labeled hazardous

waste bag.

Gently sweep the remaining powder into a dustpan, taking care not to create airborne

dust. Place the collected powder into the hazardous waste bag.

Wipe the spill area with a wet paper towel or absorbent pad to remove any remaining

residue. Place the used cleaning materials into the waste bag.
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Decontaminate the Area: Wipe the spill area with a suitable laboratory detergent and then

rinse with water.

Dispose of Waste: Seal the hazardous waste bag and place it in a designated hazardous

waste container.

Doff PPE and Wash Hands: Remove PPE in the correct order to avoid cross-contamination

and wash hands thoroughly with soap and water.

Below is a logical workflow for handling a chemical spill of Brepocitinib P-Tosylate.

Initial Response Cleanup Post-Cleanup

Spill Occurs Evacuate Area Don High-Risk PPE Contain Spill Clean Spill Decontaminate Area Dispose of Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Brepocitinib P-Tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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